Cas no 892845-59-9 (1-Bromo-2-chloro-4-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-2-chloro-4-(trifluoromethoxy)benzene
• CAS No: 892845-59-9
• MF: C₇H₃BrClF₃O
• MW: 275.450330972672
• MDL: MFCD11111892
• CID: 706888
• PubChem ID: 53414034
• Update Time: 2025-10-28

1-Bromo-2-chloro-4-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-chloro-4-(trifluoromethoxy)benzene
• 2-CHLORO-4-(TRIFLUOROMETHOXY)BROMOBENZENE
• Benzene, 1-bromo-2-chloro-4-(trifluoromethoxy)-
• Benzene,1-bromo-2-chloro-4-(trifluoromethoxy)-
• RRRFVMOJVRRZMM-UHFFFAOYSA-N
• 2-chloro4-trifluoromethoxybromobenzene
• 2-chloro-4-trifluoromethoxybromobenzene
• SY128824
• V8780
• 4-BROMO-3-CHLORO-TRIFLUORO-METHOXYBENZENE
• A843121
• 1-bromanyl-2-chloranyl-4-(trifluoromethyloxy)benzene
• 1-Bromo-2-chloro-4-(trifluoromethoxy)benzene (ACI)
• 1-Bromo-2-chloro-4-trifluoromethoxybenzene
• MFCD11111892
• DS-14290
• C7H3BrClF3O
• SCHEMBL3750038
• EN300-180442
• AB92143
• DTXSID60696761
• AKOS015835184
• 892845-59-9

• MDL： MFCD11111892
• Inchi： 1S/C7H3BrClF3O/c8-5-2-1-4(3-6(5)9)13-7(10,11)12/h1-3H
• InChI Key： RRRFVMOJVRRZMM-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(Cl)C(Br)=CC=1)(F)F

Computed Properties

• Exact Mass: 273.90100
• Monoisotopic Mass: 273.901
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 4.4

Experimental Properties

• Density: 1.743
• Boiling Point: 212.4℃ at 760 mmHg
• Flash Point: 82.3°C
• Refractive Index: 1.493
• PSA: 9.23000
• LogP: 4.00110

Additional information on 1-Bromo-2-chloro-4-(trifluoromethoxy)benzene

Recent Advances in the Application of 1-Bromo-2-chloro-4-(trifluoromethoxy)benzene (CAS: 892845-59-9) in Chemical and Pharmaceutical Research

1-Bromo-2-chloro-4-(trifluoromethoxy)benzene (CAS: 892845-59-9) is a halogenated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical synthesis and pharmaceutical development. This compound, characterized by its unique trifluoromethoxy and halogen substituents, serves as a critical intermediate in the synthesis of various bioactive molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in facilitating cross-coupling reactions, nucleophilic substitutions, and other key transformations in organic chemistry.

In the pharmaceutical sector, 1-Bromo-2-chloro-4-(trifluoromethoxy)benzene has been employed as a building block for the development of novel drug candidates. Its trifluoromethoxy group, in particular, is known to enhance the metabolic stability and bioavailability of therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines. The study underscored the compound's ability to introduce steric and electronic effects that are crucial for modulating drug-receptor interactions.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the reactivity of 1-Bromo-2-chloro-4-(trifluoromethoxy)benzene in palladium-catalyzed cross-coupling reactions. A 2022 paper in Organic Letters reported a highly efficient Suzuki-Miyaura coupling protocol using this compound, achieving yields of over 90% with minimal byproducts. The researchers attributed this success to the synergistic effects of the bromo and chloro substituents, which facilitated selective coupling at the bromo position while leaving the chloro group intact for further functionalization.

Environmental and safety considerations have also been a focal point in recent research. A 2023 review in Green Chemistry evaluated the ecological impact of halogenated benzene derivatives, including 1-Bromo-2-chloro-4-(trifluoromethoxy)benzene. The review emphasized the need for greener synthetic routes and highlighted emerging methodologies such as photochemical and electrochemical transformations to reduce the reliance on hazardous reagents. These developments align with the broader industry trend toward sustainable chemistry practices.

In conclusion, 1-Bromo-2-chloro-4-(trifluoromethoxy)benzene (CAS: 892845-59-9) continues to be a valuable tool in chemical and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to materials science, while ongoing studies aim to address synthetic and environmental challenges. Future research is expected to explore its potential in emerging fields such as covalent inhibitors and PROTACs, further expanding its utility in biomedical applications.